1-[[2-(2-Hydroxyethoxy)phenyl]methyl]-3-(2-methylcyclopropyl)urea

• IUPAC Name: 1-[[2-(2-hydroxyethoxy)phenyl]methyl]-3-(2-methylcyclopropyl)urea
• InChI: InChI=1S/C14H20N2O3/c1-10-8-12(10)16-14(18)15-9-11-4-2-3-5-13(11)19-7-6-17/h2-5,10,12,17H,6-9H2,1H3,(H2,15,16,18)
• InChI Key: VAUXJUTWWSQBMM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1NC(=O)NCC2=CC=CC=C2OCCO
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

1-[[2-(2-Hydroxyethoxy)phenyl]methyl]-3-(2-methylcyclopropyl)urea is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MK-0677, and it has been found to have various effects on the biochemical and physiological processes in the human body.

Mechanism of Action

MK-0677 works by binding to the ghrelin receptor, which is a G protein-coupled receptor that regulates various physiological processes such as appetite, energy balance, and growth hormone secretion. By binding to the ghrelin receptor, MK-0677 increases the production of growth hormone, which has various effects on the body such as increasing muscle mass, reducing body fat, and improving bone density.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MK-0677 include increased production of growth hormone, improved cognitive function and memory, increased muscle mass, reduced body fat, and improved bone density. MK-0677 has also been found to have potential applications in the treatment of various age-related health issues such as osteoporosis and sarcopenia.

Advantages and Limitations for Lab Experiments

One advantage of using MK-0677 in lab experiments is its ability to increase the production of growth hormone, which can have various effects on the body. However, one limitation of using MK-0677 is the potential for off-target effects, which may affect the results of experiments. It is important to use appropriate controls and study design to minimize the potential for off-target effects.

Future Directions

For research on MK-0677 include further studies on its potential applications in various scientific research areas such as neuroscience, endocrinology, and aging research. Additionally, further studies on the mechanism of action of MK-0677 and its effects on various physiological processes may provide insights into its potential applications in the treatment of various health issues. Finally, studies on the safety and toxicity of MK-0677 are also needed to determine its potential for clinical use.

Synthesis Methods

The synthesis of MK-0677 involves the reaction of 2-(2-hydroxyethoxy)benzaldehyde with 2-methylcyclopropylamine, followed by the addition of urea. The reaction is carried out under controlled conditions, and the final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MK-0677 has been studied for its potential applications in various scientific research areas, including neuroscience, endocrinology, and aging research. In neuroscience, MK-0677 has been found to enhance cognitive function and memory in animal models. In endocrinology, MK-0677 has been shown to increase the production of growth hormone, which may have potential applications in the treatment of growth hormone deficiency. In aging research, MK-0677 has been found to increase lifespan and improve age-related health issues in animal models.